![molecular formula C9H17NO B3058757 1-Oxaspiro[4.5]decan-3-amine CAS No. 915924-46-8](/img/structure/B3058757.png)
1-Oxaspiro[4.5]decan-3-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as oxaspiro[4.5]decan-1-one scaffolds, has been achieved through a novel Lewis acid catalyzed Prins/pinacol cascade process . This method is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes .Scientific Research Applications
Antiviral Applications
- Anti-Coronavirus Activity : A series of 1-thia-4-azaspiro[4.5]decan-3-ones, structurally related to 1-Oxaspiro[4.5]decan-3-amine, demonstrated inhibitory effects against human coronavirus replication. The most active compound in this series showed promise as a potential antiviral agent for coronavirus treatment (Apaydın et al., 2019).
Antimycobacterial Applications
- Potential Antimycobacterial Agents : Compounds derived from 1-thia-4-azaspiro[4.5]decan-3-one showed significant activity as potential antimycobacterial agents. These compounds were effective at inhibiting bacterial growth, indicating their potential in treating mycobacterial infections (Srivastava et al., 2005).
Chemical Synthesis and Reactions
- Synthesis and Reactivity : Studies have explored the synthesis and reactivity of compounds related to 1-Oxaspiro[4.5]decan-3-amine. For instance, the electrophilic amination of C-H-acidic compounds with 1-oxa-2-azaspiro[2.5]octane, a related compound, has been extensively studied, providing insights into chemical synthesis techniques (Andreae et al., 1992).
Antihypertensive Applications
- Antihypertensive Properties : Certain 1-oxa-3,8-diazaspiro[4.5]decan-2-ones showed potential as antihypertensive agents. These compounds were tested in animal models, indicating their potential in managing high blood pressure (Caroon et al., 1981).
Antitumor Activity
- Anticancer Potential : Novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives exhibited notable antitumor activity. These compounds showed efficacy against various human cancer cell lines, indicating their potential in cancer therapy (Yang et al., 2019).
Nematicidal Activity
- Nematicidal Properties : Certain derivatives of 1-thia-4-azaspiro[4.5]decan-3-one demonstrated nematicidal activity. These findings suggest their potential use in agricultural pest control (Srinivas et al., 2008).
Other Applications
- Crystal Structure Analysis and Synthesis : Studies on the synthesis and crystal structure of related compounds, such as 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, contribute to the understanding of the chemical properties and potential applications of 1-Oxaspiro[4.5]decan-3-amine derivatives (Wang et al., 2011).
properties
IUPAC Name |
1-oxaspiro[4.5]decan-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c10-8-6-9(11-7-8)4-2-1-3-5-9/h8H,1-7,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSIITUUECNJZIB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CC(CO2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40597641 | |
Record name | 1-Oxaspiro[4.5]decan-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915924-46-8 | |
Record name | 1-Oxaspiro[4.5]decan-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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